Cas no 1934733-48-8 (3-(2-Methylcyclopropyl)-3-oxopropanal)

• Product Name: 3-(2-Methylcyclopropyl)-3-oxopropanal
• CAS No: 1934733-48-8
• MF: C₇H₁₀O₂
• MW: 126.153102397919
• CID: 5743782
• PubChem ID: 130631286
• Update Time: 2025-07-23

3-(2-Methylcyclopropyl)-3-oxopropanal Chemical and Physical Properties

Names and Identifiers

• 1934733-48-8
• EN300-1127471
• SCHEMBL22442454
• 3-(2-Methylcyclopropyl)-3-oxopropanal
• CID 130631286
• Cyclopropanepropanal, 2-methyl-β-oxo-

• Inchi： 1S/C7H10O2/c1-5-4-6(5)7(9)2-3-8/h3,5-6H,2,4H2,1H3
• InChI Key： RNPXBZRFCRUJNL-UHFFFAOYSA-N
• SMILES： O=C(CC=O)C1CC1C

Computed Properties

• Exact Mass: 126.068079557g/mol
• Monoisotopic Mass: 126.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Density: 1.066±0.06 g/cm3(Predicted)
• Boiling Point: 184.1±23.0 °C(Predicted)
• pka: 5.85±0.40(Predicted)

Additional information on 3-(2-Methylcyclopropyl)-3-oxopropanal

Recent Advances in the Study of 3-(2-Methylcyclopropyl)-3-oxopropanal (CAS: 1934733-48-8)

The compound 3-(2-Methylcyclopropyl)-3-oxopropanal (CAS: 1934733-48-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of various bioactive molecules. Its cyclopropyl moiety and aldehyde functional group make it a versatile building block for the construction of complex molecular architectures. Researchers have successfully employed 3-(2-Methylcyclopropyl)-3-oxopropanal in the synthesis of novel heterocyclic compounds with promising pharmacological properties, including antimicrobial and anti-inflammatory activities.

In terms of biological activity, preliminary in vitro studies have demonstrated that derivatives of 3-(2-Methylcyclopropyl)-3-oxopropanal exhibit moderate inhibitory effects against several enzymes implicated in inflammatory pathways. These findings suggest potential applications in the development of new anti-inflammatory agents. However, further optimization of the compound's structure is needed to enhance its potency and selectivity.

One of the most significant breakthroughs in recent research involves the use of 3-(2-Methylcyclopropyl)-3-oxopropanal as a precursor in the synthesis of small-molecule modulators of protein-protein interactions (PPIs). PPIs are increasingly recognized as important targets for drug discovery, and the ability of this compound to serve as a scaffold for PPI inhibitors opens new avenues for therapeutic intervention in diseases such as cancer and neurodegenerative disorders.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of 3-(2-Methylcyclopropyl)-3-oxopropanal. Recent publications have addressed these issues by proposing novel synthetic routes that improve yield and purity while reducing environmental impact. These advancements are critical for enabling further pharmacological evaluation and potential commercialization of derivatives based on this compound.

Looking ahead, researchers are particularly interested in exploring the compound's potential in targeted drug delivery systems. Its unique chemical properties may allow for the development of prodrugs that can be selectively activated in specific tissues or cellular environments, thereby minimizing off-target effects and improving therapeutic efficacy.

In conclusion, 3-(2-Methylcyclopropyl)-3-oxopropanal (CAS: 1934733-48-8) represents a promising scaffold in medicinal chemistry with diverse applications. Continued research into its synthesis, biological activity, and therapeutic potential is expected to yield significant contributions to the field of chemical biology and drug discovery in the coming years.